Cas no 2228801-29-2 (2-(2-methylbut-3-yn-2-yl)naphthalene)

• Product Name: 2-(2-methylbut-3-yn-2-yl)naphthalene
• CAS No: 2228801-29-2
• MF: C₁₅H₁₄
• MW: 194.271664142609
• CID: 6024071
• PubChem ID: 165619532
• Update Time: 2025-06-10

2-(2-methylbut-3-yn-2-yl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylbut-3-yn-2-yl)naphthalene
• EN300-1833928
• 2228801-29-2

• Inchi： 1S/C15H14/c1-4-15(2,3)14-10-9-12-7-5-6-8-13(12)11-14/h1,5-11H,2-3H3
• InChI Key： KCRMLKDBDUUQFH-UHFFFAOYSA-N
• SMILES： C(C#C)(C)(C)C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 194.109550447g/mol
• Monoisotopic Mass: 194.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų

Additional information on 2-(2-methylbut-3-yn-2-yl)naphthalene

Introduction to 2-(2-methylbut-3-yn-2-yl)naphthalene (CAS No. 2228801-29-2)

2-(2-methylbut-3-yn-2-yl)naphthalene, identified by the Chemical Abstracts Service Number (CAS No.) 2228801-29-2, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of naphthalene derivatives, characterized by its fused aromatic ring system and an alkyne substituent at the 2-position of the naphthalene core. The presence of a methylbut-3-ynyl group introduces unique reactivity and structural properties, making it a valuable intermediate in the synthesis of more complex molecules.

The structural motif of 2-(2-methylbut-3-yn-2-yl)naphthalene combines the stability and electronic characteristics of the naphthalene scaffold with the conjugation and potential for further functionalization provided by the alkyne moiety. This dual functionality has positioned the compound as a key building block in the development of novel materials and bioactive molecules. Recent advancements in synthetic methodologies have enabled more efficient and selective transformations of this compound, opening up new avenues for its application in medicinal chemistry.

In recent years, researchers have been exploring the potential of naphthalene derivatives as scaffolds for drug discovery. The rigid aromatic system of naphthalene provides a stable platform for appending various functional groups, while the alkyne substituent offers opportunities for cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are widely used in constructing biaryl structures. These transformations are particularly relevant in the synthesis of small-molecule inhibitors targeting various biological pathways.

The methylbut-3-ynyl group in 2-(2-methylbut-3-yn-2-yl)naphthalene is particularly noteworthy due to its ability to participate in diverse chemical reactions. For instance, it can undergo metal-catalyzed coupling reactions with halogenated aromatic compounds or heterocycles, allowing for the rapid construction of polycyclic systems. Additionally, the alkyne can be oxidized to form alkynes or further functionalized via additions or cyclizations, providing access to a wide range of derivatives with tailored properties.

One of the most promising applications of 2-(2-methylbut-3-yn-2-yl)naphthalene is in the field of medicinal chemistry. The compound’s unique structural features make it an attractive candidate for designing molecules with potential therapeutic activity. For example, studies have shown that naphthalene derivatives can exhibit anti-inflammatory, anticancer, and antimicrobial properties. The alkyne substituent can be strategically incorporated into drug candidates to enhance binding affinity or metabolic stability, while the naphthalene core provides a pharmacophoric element recognized by biological targets.

Recent research has highlighted the utility of CAS No. 2228801-29-2 in synthesizing novel heterocyclic compounds. By leveraging palladium-catalyzed cross-coupling reactions, researchers have been able to construct complex fused ring systems incorporating both naphthalene and other aromatic or heteroaromatic units. These transformations have led to the discovery of several bioactive molecules with promising preclinical profiles. The ability to efficiently functionalize 2-(2-methylbut-3-yn-2-yl)naphthalene has thus contributed significantly to the expansion of molecular libraries used in drug discovery campaigns.

The synthesis of 2-(2-methylbut-3-yn-2-yl)naphthalene itself is an intriguing challenge that has driven innovation in synthetic organic chemistry. Traditional approaches often involve multi-step sequences involving protection-deprotection strategies or harsh reaction conditions. However, recent developments have introduced more streamlined methodologies that improve yield and selectivity while reducing environmental impact. These advances have made it feasible to produce larger quantities of this compound for both research and industrial applications.

The versatility of naphthalene derivatives as building blocks is further underscored by their use in materials science. Beyond pharmaceutical applications, these compounds have been explored as components in organic electronics, such as OLEDs (organic light-emitting diodes) and photovoltaic cells. The rigid structure and tunable electronic properties of naphthalene-based molecules make them suitable candidates for enhancing device performance through molecular engineering.

In conclusion, CAS No. 2228801-29-2, specifically referred to as 2-(2-methylbut-3-ylnaphthlyl), represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists working on drug discovery, materials science, and advanced material design. As research continues to uncover new synthetic strategies and applications, this compound is poised to remain at the forefront of innovation in organic chemistry.